Cas no 26891-02-1 (3-Buten-2-one, 4-(3-bromophenyl)-)

• Product Name: 3-Buten-2-one, 4-(3-bromophenyl)-
• CAS No: 26891-02-1
• MF: C₁₀H₉BrO
• MW: 225.081862211227
• CID: 1431163
• PubChem ID: 5369355
• Update Time: 2025-04-20

3-Buten-2-one, 4-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(3-bromophenyl)-
• 4-(3-Bromphenyl)-3-buten-2-on
• CHEMBL73088
• 65300-30-3
• 3-Bromo-benzalacetone
• AS-5552
• D78766
• e-4-(3-bromophenyl)but-3-en-2-one
• QZOCEEXEFIACMQ-AATRIKPKSA-N
• EN300-1894009
• AKOS013604523
• (3E)-4-(3-Bromophenyl)-3-buten-2-one #
• (3E)-4-(3-bromophenyl)but-3-en-2-one
• (E)-4-(3-Bromophenyl)- but-3-en-2-one
• 3-Buten-2-one,4-(3-bromophenyl)-
• 26891-02-1
• 4-(3-bromophenyl)but-3-en-2-one
• (E)-4-(3-bromophenyl)but-3-en-2-one
• CS-0205158
• (E)-4-(3-Bromo-phenyl)-but-3-en-2-one
• A867692
• SCHEMBL1105481
• (E)-4-(3-Bromophenyl)-but-3-en-2-one
• DTXSID50876232
• MFCD11845757

• Inchi： 1S/C10H9BrO/c1-8(12)5-6-9-3-2-4-10(11)7-9/h2-7H,1H3/b6-5+
• InChI Key： QZOCEEXEFIACMQ-AATRIKPKSA-N
• SMILES： BrC1=CC=CC(/C=C/C(C)=O)=C1

Computed Properties

• Exact Mass: 223.98367
• Monoisotopic Mass: 223.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07